4-(2-fluorophenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Specification

• Molecular Formula: C23H17FN4O2
• Molecular Weight: 400.4 g/mol
• IUPAC Name: 4-(2-fluorophenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C23H17FN4O2/c24-17-9-3-1-7-15(17)22-19-20(16-8-2-4-10-18(16)29)26-27-21(19)23(30)28(22)13-14-6-5-11-25-12-14/h1-12,22,29H,13H2,(H,26,27)
• Standard InChI Key: QCAAUUIORYXERK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2C3=C(C(=O)N2CC4=CN=CC=C4)NN=C3C5=CC=CC=C5O)F

Introduction

Synthesis Methods

The synthesis of similar pyrrolo[3,4-c]pyrazole compounds often involves multicomponent reactions. For instance, a one-pot reaction using hydrazine derivatives and appropriate aldehydes can efficiently produce these compounds under mild conditions. This method allows for high yields and good purity.

Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for confirming the structure.

• Mass Spectrometry (MS): Used to verify the molecular weight and purity.

• High-Performance Liquid Chromatography (HPLC): Employed to assess purity.

Potential Applications

Given the bioactive properties of similar compounds, they are candidates for various applications in pharmaceuticals, particularly in drug design and development.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	Key Features
4-(4-Fluorophenyl)-3-(2-Hydroxyphenyl)-5-(Pyridin-3-Ylmethyl)-4,5-Dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	Not specified	Approximately 375.39 g/mol	Pyrrolo[3,4-c]pyrazole core, fluorine and hydroxyl groups
[2-(4-Fluorophenyl)phenyl]-[3-(2-Hydroxyphenyl)-5-Pyridin-3-Ylmethyl-3,4-Dihydropyrazol-2-yl]methanone	C27H20FN3O2	437.5 g/mol	Dihydropyrazole structure, fluorine and hydroxyl groups